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Compound of Interest

Compound Name: Cramp

Cat. No.: B10822548 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Phenol. It outlines the necessary personal

protective equipment (PPE), safe handling procedures, and disposal plans to ensure a secure

laboratory environment.

Quantitative Exposure and Toxicity Data
The following table summarizes key quantitative data regarding Phenol exposure limits and

toxicity. Adherence to these limits is critical for personnel safety.
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Parameter Value Species/Condition

Permissible Exposure Limit

(PEL)
TWA 5 ppm (19 mg/m³) [skin] NIOSH

Recommended Exposure Limit

(REL)
TWA 5 ppm (19 mg/m³) NIOSH

REL Ceiling (15-minute) 15.6 ppm (60 mg/m³) [skin] NIOSH

Immediately Dangerous to Life

or Health (IDLH)
250 ppm NIOSH

Lethal Dose 50 (LD50) 317 mg/kg Rat, oral

Lethal Dose 50 (LD50) 270 mg/kg Mouse, oral

Flash Point 79 °C (174 °F; 352 K)

Explosive Limits in Air 1.8–8.6%

Experimental Protocol: Safe Handling of Phenol
1. Engineering Controls and Preparation:

Ventilation: All work with phenol, including the preparation of stock and working solutions,

must be conducted in a certified chemical fume hood to prevent inhalation of vapors.[1][2]

Emergency Equipment: Ensure that an ANSI-approved safety shower and eyewash station

are immediately accessible (within 10 seconds of travel time) and that personnel are trained

in their operation.[1][3]

First Aid: Have a first aid kit readily available that includes Polyethylene Glycol (PEG) 300 or

400 for skin decontamination.[1]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: At a minimum, chemical splash goggles are required.[2] When

there is a significant risk of splashing, a face shield should be worn in addition to goggles.[3]
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Hand Protection: Wear neoprene, viton/neoprene, or butyl neoprene gloves.[2] Disposable

nitrile gloves are not sufficient for prolonged contact. Inspect gloves for any signs of

degradation before use and change them frequently.[2]

Body Protection: A fully buttoned, long-sleeved lab coat is mandatory.[1] For tasks with a

high splash potential, a butyl rubber or neoprene apron should be worn over the lab coat.[1]

Footwear: Closed-toe shoes that completely cover the feet are required.

3. Handling and Operational Procedures:

Avoid Inhalation: Perform all procedures inside a chemical fume hood.[1][4]

Prevent Contact: Use appropriate PPE to prevent skin and eye contact.[2] Phenol can be

absorbed through the skin and can cause severe burns that may not be immediately painful

due to its anesthetic properties.[2]

Heating: Never heat or melt phenol in an incubator, microwave, or drying oven.[1][2]

Centrifugation: When centrifuging phenol solutions, use sealed safety cups to contain

aerosols. Open the tubes inside a chemical fume hood after centrifugation.[1][4]

4. Storage:

Store phenol in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[1]

[2]

Keep containers tightly sealed and store them below eye level.[2]

Phenol is incompatible with strong oxidizers and strong bases; store it separately from these

chemicals.[2]

5. Spill Response:

Small Spills (<25 mL): If you are trained and comfortable doing so, absorb the spill with

absorbent pads or other suitable material. Place the contaminated materials in a sealed

container for hazardous waste disposal.[3]
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Large Spills (>25 mL): Evacuate the area immediately and contact your institution's

Environmental Health and Safety (EHS) department.[3]

Personnel Exposure:

Skin Contact: Immediately remove all contaminated clothing. Swab the affected area

repeatedly with Polyethylene Glycol (PEG) 300 or 400. If PEG is unavailable, flush the

area with copious amounts of water for at least 15 minutes at a safety shower. Seek

immediate medical attention.[1]

Eye Contact: Immediately flush the eyes with water for at least 15 minutes at an eyewash

station. Hold the eyelids open and continue rinsing. Seek immediate medical attention.[1]

[3]

Inhalation: Move the affected person to fresh air and seek immediate medical attention.[1]

6. Disposal Plan:

Liquid Waste: All phenol solutions must be collected as hazardous chemical waste. Do not

pour phenol waste down the drain.[1][4]

Solid Waste: Pipette tips, tubes, gloves, and other materials contaminated with phenol

should be collected in a separate, sealable, puncture-proof container labeled as hazardous

waste.[4]

Labeling and Storage: Waste containers must be clearly labeled with "Hazardous Waste"

and the contents (Phenol). Keep waste containers closed except when adding waste.[4]

Pickup: Arrange for hazardous waste pickup through your institution's EHS department when

the container is 90% full.[4]

Safe Handling Workflow for Phenol
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Caption: Workflow for the safe handling of Phenol in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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